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Introduction

Flunixin is a potent, non-steroidal anti-inflammatory drug (NSAID) widely used in veterinary
medicine to alleviate inflammation, pain, and fever in livestock.[1][2] Its use, however, can lead
to drug residues in animal-derived food products, posing potential health risks to consumers.
Regulatory bodies worldwide have established Maximum Residue Limits (MRLS) for flunixin
and its metabolites in various food matrices to ensure consumer safety.[3][4] In bovine milk, the
primary marker for flunixin residue is its major metabolite, 5-hydroxyflunixin.[3][4][5][6] Accurate
and sensitive analytical methods are crucial for monitoring these residues. The use of a stable
isotope-labeled internal standard, such as 5-Hydroxy Flunixin-d3, is essential for achieving
precise and accurate quantification by compensating for matrix effects and variations in sample
preparation and instrument response. This document provides detailed application notes and
protocols for the use of 5-Hydroxy Flunixin-d3 in the analysis of flunixin and 5-hydroxyflunixin
in food samples, particularly milk, using Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS).

Principle of the Method

The analytical method involves the extraction of flunixin and 5-hydroxyflunixin from the food
matrix, followed by cleanup and analysis using LC-MS/MS. 5-Hydroxy Flunixin-d3 is added to
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the sample at the beginning of the extraction process as an internal standard. Due to its
identical chemical and physical properties to the native analyte, it co-extracts and co-elutes, but
is differentiated by its higher mass. This allows for accurate quantification by correcting for any
analyte loss during sample processing and for signal suppression or enhancement caused by
the sample matrix.

Quantitative Data Summary

The following tables summarize the performance characteristics of LC-MS/MS methods for the
determination of flunixin and 5-hydroxyflunixin in various food matrices.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) (pg/kg)
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. Method 1 Method 1 Method 2 Method 2
Analyte Matrix
LOD LOQ LOD LOQ

Flunixin Milk 4 15 2 5
5-

Hydroxyflunix ~ Milk 5 15 3 9
in

Flunixin Beef 2-8 5-27 - -
5-

Hydroxyflunix ~ Beef 2-10 6-33 - -
in

Flunixin Chicken 2-8 5-27 - -
5-

Hydroxyflunix ~ Chicken 2-10 6-33 - -
in

Flunixin Egg 2-8 5-27 - -
5-

Hydroxyflunix ~ Egg 2-10 6-33 - -
in

Flunixin Flatfish 2-8 5-27 - -
5-

Hydroxyflunix  Flatfish 2-10 6-33 - -
in

Flunixin Shrimp 2-8 5-27 - -
5-

Hydroxyflunix ~ Shrimp 2-10 6-33 - -
in

Data sourced from a study comparing two different analytical methods for various livestock and
fishery products.[3][4][5]
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Table 2: Recovery and Precision (Method 1 in Milk)

o . Within-lab
Spiking Level Repeatability o
Analyte Recovery (%) Reproducibilit
(nglkg) (RSDr, %)
y (RSDw, %)
Flunixin 10 95.2 5.4 8.1
20 98.7 4.1 6.5
40 101.3 3.5 5.8
5-Hydroxyflunixin 10 92.4 6.8 9.2
20 96.8 4.9 7.3
40 99.5 4.2 6.7

This data demonstrates the accuracy and precision of the method at different concentration
levels in milk.[3][4]

Experimental Protocols

Protocol 1: Analysis of Flunixin and 5-Hydroxyflunixin in
Milk

This protocol is based on a multi-residue, multi-class analysis method.[3][4]

1. Materials and Reagents

5-Hydroxy Flunixin-d3 internal standard solution

Flunixin and 5-hydroxyflunixin analytical standards

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid (FA)
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Water, ultrapure
C18 solid-phase extraction (SPE) cartridges
0.2 um syringe filters
. Sample Preparation and Extraction
Weigh 5 g of a homogenized milk sample into a 50 mL centrifuge tube.
Add a known amount of 5-Hydroxy Flunixin-d3 internal standard solution.
Add 10 mL of acetonitrile.
Vortex for 5 minutes.
Centrifuge at 4,700 x g for 10 minutes at 4°C.

Transfer the supernatant to a new 50 mL centrifuge tube containing 500 mg of C18 sorbent
and 10 mL of n-hexane saturated with acetonitrile.

Shake for 10 minutes and centrifuge at 4,700 x g for 5 minutes at 4°C.

Transfer 5 mL of the acetonitrile extract to a 15 mL tube and evaporate to dryness under a
gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of water:methanol (1:1, v/v).

Filter the reconstituted sample through a 0.2 um syringe filter into an autosampler vial for LC-
MS/MS analysis.

. LC-MS/MS Parameters
LC Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 pum)
Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in methanol
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e Gradient: Start with 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, and return to
initial conditions.

e Flow Rate: 0.3 mL/min
e Injection Volume: 5 pL
« lonization Mode: Electrospray lonization (ESI), positive

o MS/MS Detection: Multiple Reaction Monitoring (MRM) of precursor and product ions for
flunixin, 5-hydroxyflunixin, and 5-Hydroxy Flunixin-d3.

Protocol 2: Alternative Method for Milk Analysis

This method includes additional reagents for extraction.[3][4]

1. Materials and Reagents

» Same as Protocol 1, with the addition of:

o EDTA solution

» Dichloromethane

2. Sample Preparation and Extraction

» Weigh 2 g of milk into a 50 mL centrifuge tube.

e Add 100 pL of EDTA solution and shake for 3 minutes.

e Add a known amount of 5-Hydroxy Flunixin-d3 internal standard.

» Add 8.5 mL of acetonitrile with 0.1% formic acid and 1.5 mL of dichloromethane.
o Shake for 15 minutes and centrifuge at 4,500 x g for 10 minutes at 4°C.
o Transfer the supernatant to a 15 mL tube containing 150 mg of C18.

o Shake for 10 minutes and centrifuge at 4,500 x g for 10 minutes at 4°C.
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o Transfer the supernatant to a new 15 mL tube and evaporate to dryness under nitrogen at
40°C.

» Reconstitute the residue with 1 mL of methanol, sonicate for 5 minutes, and mix vigorously.
e Centrifuge for 10 minutes at 16,000 x g and 4°C.

« Filter the supernatant through a 0.2 um nylon syringe filter into an autosampler vial.

3. LC-MS/MS Parameters

» Similar to Protocol 1, with potential minor adjustments to the gradient based on system
suitability.

Visualizations
Workflow for Food Safety Analysis
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Caption: Experimental workflow for the analysis of flunixin and its metabolites in food samples.
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Role of Internal Standard in Quantification
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Caption: Logical relationship of using an isotopically labeled internal standard for accurate
quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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